Cas no 37456-21-6 (6,8-di(tert-butyl)-4-oxo-4h-chromene-2-carboxylic acid)

• Product Name: 6,8-di(tert-butyl)-4-oxo-4h-chromene-2-carboxylic acid
• CAS No: 37456-21-6
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• MDL: MFCD00100385
• CID: 922298
• PubChem ID: 71716
• Update Time: 2025-10-29

6,8-di(tert-butyl)-4-oxo-4h-chromene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-di(tert-butyl)-4-oxo-4h-chromene-2-carboxylic acid
• 6,8-Di(tert-butyl)-4-oxo-4H-1-benzopyran-2-carboxylic acid
• 6,8-Di-t-butyl-4-oxo-4H-1-benzopyran-2-carbonsaeure
• 6,8-di-t-butyl-4-oxo-4H-1-benzopyran-2-carboxylic acid
• 6,8-di-tert-butyl-4-oxo-4H-chromene-2-carboxylic acid
• terbucromil
• 6,8-ditert-butyl-4-oxochromene-2-carboxylic acid
• 6,8-Di-tert-butyl-4-oxo-4H-1-benzopyran-2-carboxylic acid
• GOQ0900CQ5
• MFCD00100385
• 6,8-di-(tert-Butyl)-4-oxo-4H-chromene-2-carboxylic acid
• Terbucromilum
• CHEMBL2105501
• NCGC00177329-01
• CJTURQGHQPDNDA-UHFFFAOYSA-N
• IDI1_031249
• 37456-21-6
• DTXSID20190896
• Terbucromil [INN:BAN]
• Maybridge4_000667
• SCHEMBL2109654
• 6,8-DI(TERT-BUTYL)-4-OXO-4H-CHROMENE-2-CARBOXYLICACID
• Terbucromilum [INN-Latin]
• Q27279210
• UNII-GOQ0900CQ5
• NS00120706
• CCG-47511
• Fpl 52791
• HMS1522O07
• SR-01000637119-1
• FPL-52791
• J-518175
• BRD-K69487459-001-01-6
• DB-368949
• TERBUCROMIL [INN]

• MDL： MFCD00100385
• Inchi： 1S/C18H22O4/c1-17(2,3)10-7-11-13(19)9-14(16(20)21)22-15(11)12(8-10)18(4,5)6/h7-9H,1-6H3,(H,20,21)
• InChI Key： CJTURQGHQPDNDA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 302.15200
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 229 °C
• PSA: 67.51000
• LogP: 4.08620

Additional information on 6,8-di(tert-butyl)-4-oxo-4h-chromene-2-carboxylic acid

6,8-Di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic Acid: A Comprehensive Overview

The compound 6,8-di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic acid, with the CAS number 37456-21-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds containing a benzene ring fused to a pyran ring. The presence of the tert-butyl groups at positions 6 and 8, along with the oxo group at position 4 and the carboxylic acid group at position 2, imparts unique chemical properties to this molecule. These properties make it a subject of interest in both academic research and industrial applications.

The structure of 6,8-di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic acid is characterized by its rigid aromatic system and bulky substituents. The tert-butyl groups provide steric hindrance, which can influence the molecule's reactivity and stability. The carboxylic acid group introduces acidity and can participate in various chemical reactions, such as esterification or amidation. The oxo group at position 4 contributes to the conjugation within the chromene system, enhancing the molecule's electronic properties.

Recent studies have highlighted the potential of chromenes as building blocks in drug discovery and materials science. For instance, researchers have explored the use of chromene derivatives in developing new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The specific substitution pattern of 6,8-di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic acid makes it a promising candidate for such applications due to its ability to interact with biological targets in a specific manner.

In terms of synthesis, several methods have been reported for the preparation of chromenes. One common approach involves the cyclization of o-hydroxy ketones or related compounds under specific conditions. For 6,8-di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic acid, researchers have optimized reaction conditions to achieve high yields and purity. These methods often involve multi-step processes, including oxidation, condensation, and functional group transformations.

The application of chromenes in materials science is another area that has gained traction recently. For example, chromene derivatives have been investigated as potential candidates for organic electronics due to their ability to conduct electricity and emit light under certain conditions. The bulky tert-butyl groups in this compound could enhance its stability and solubility in organic solvents, making it suitable for use in electronic devices such as OLEDs (organic light-emitting diodes) or photovoltaic cells.

Beyond its direct applications, 6,8-di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic acid serves as a valuable model compound for studying chromene chemistry. Its structure allows researchers to probe fundamental aspects of aromaticity, conjugation, and substituent effects on molecular properties. Such studies contribute to our broader understanding of heterocyclic chemistry and guide the design of new molecules with tailored functionalities.

In conclusion, 6,8-di(tert-butyl)-4-oxo-4H-chromene-2-carboxylic acid, with CAS number 37456-21-6, is a versatile compound with significant potential in various fields. Its unique structure and chemical properties make it a valuable subject for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry.